Cas no 75954-35-7 (Benzene, 1-bromo-4-[(phenylthio)methyl]-)

Benzene, 1-bromo-4-[(phenylthio)methyl]-, is a brominated aromatic compound featuring a phenylthio methyl substituent. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in cross-coupling reactions and as an intermediate for pharmaceuticals or agrochemicals. The bromine atom provides a versatile site for further functionalization, while the phenylthio group enhances electron density, influencing selectivity in electrophilic substitutions. Its stability under standard conditions ensures ease of handling and storage. This compound is particularly useful in constructing complex sulfur-containing frameworks, offering synthetic flexibility for researchers in medicinal and materials chemistry. High purity grades are available for precision applications.
Benzene, 1-bromo-4-[(phenylthio)methyl]- structure
75954-35-7 structure
Product Name:Benzene, 1-bromo-4-[(phenylthio)methyl]-
CAS No:75954-35-7
MF:C13H11BrS
MW:279.195441484451
MDL:MFCD00471947
CID:1780017
PubChem ID:12655137
Update Time:2025-10-29

Benzene, 1-bromo-4-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-[(phenylthio)methyl]-
    • (4-bromobenzyl)(phenyl)sulfane
    • 1-Bromo-4-(phenylsulfanylmethyl)benzene
    • 4-bromobenzyl phenyl sulfide
    • phenyl p-bromobenzyl sulfide
    • 1-bromo-4-[(phenylsulfanyl)methyl]benzene
    • 75954-35-7
    • TS-00967
    • A12827
    • AKOS008908558
    • MDL： MFCD00471947
    • Inchi： 1S/C13H11BrS/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-9H,10H2
    • InChI Key： UREFTBXLBXYWNO-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)CSC1C=CC=CC=1

Computed Properties

  • Exact Mass: 277.97600
  • Monoisotopic Mass: 277.97648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 25.30000
  • LogP: 4.74140

Benzene, 1-bromo-4-[(phenylthio)methyl]- Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzene, 1-bromo-4-[(phenylthio)methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB429666-1 g
1-Bromo-4-(phenylsulfanylmethyl)benzene; .
 75954-35-7
1g
 €371.90 2023-06-16
eNovation Chemicals LLC
D774312-250mg
1-bromo-4-(phenylsulfanylmethyl)benzene
 75954-35-7 95%
250mg
 $185 2024-06-06
eNovation Chemicals LLC
D774312-1g
1-bromo-4-(phenylsulfanylmethyl)benzene
 75954-35-7 95%
1g
 $285 2024-06-06
eNovation Chemicals LLC
D774312-5g
1-bromo-4-(phenylsulfanylmethyl)benzene
 75954-35-7 95%
5g
 $815 2024-06-06
abcr
AB429666-100mg
1-Bromo-4-(phenylsulfanylmethyl)benzene; .
 75954-35-7
100mg
 €146.10 2025-04-16
abcr
AB429666-250mg
1-Bromo-4-(phenylsulfanylmethyl)benzene; .
 75954-35-7
250mg
 €228.00 2025-04-16
abcr
AB429666-1g
1-Bromo-4-(phenylsulfanylmethyl)benzene; .
 75954-35-7
1g
 €373.70 2025-04-16
abcr
AB429666-5g
1-Bromo-4-(phenylsulfanylmethyl)benzene; .
 75954-35-7
5g
 €1238.80 2025-04-16
abcr
AB429666-100 mg
1-Bromo-4-(phenylsulfanylmethyl)benzene; .
 75954-35-7
100mg
 €142.00 2023-06-16
abcr
AB429666-250 mg
1-Bromo-4-(phenylsulfanylmethyl)benzene; .
 75954-35-7
250mg
 €224.80 2023-06-16

Benzene, 1-bromo-4-[(phenylthio)methyl]- Production Method

Benzene, 1-bromo-4-[(phenylthio)methyl]- Related Literature

75954-35-7 (Benzene, 1-bromo-4-[(phenylthio)methyl]-) Related Products

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